Cas no 771459-50-8 (Phenol, 4-[3-[(5-phenylpentyl)amino]propyl]-)

• Product Name: Phenol, 4-[3-[(5-phenylpentyl)amino]propyl]-
• CAS No: 771459-50-8
• MF: C₂₀H₂₇NO
• MW: 297.434485673904
• CID: 536688
• PubChem ID: 10520673
• Update Time: 2025-04-19

Phenol, 4-[3-[(5-phenylpentyl)amino]propyl]- Chemical and Physical Properties

Names and Identifiers

• 4-[3-(5-phenylpentylamino)propyl]phenol
• Phenol, 4-[3-[(5-phenylpentyl)amino]propyl]-
• PD181998
• BDBM50066546
• CHEMBL334003
• 4-[3-(5-Phenyl-pentylamino)-propyl]-phenol
• DTXSID00441232
• 771459-50-8

• Inchi： 1S/C20H27NO/c22-20-14-12-19(13-15-20)11-7-17-21-16-6-2-5-10-18-8-3-1-4-9-18/h1,3-4,8-9,12-15,21-22H,2,5-7,10-11,16-17H2
• InChI Key： HCVJFVZXTLAHRT-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)CCCNCCCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 297.209264485g/mol
• Monoisotopic Mass: 297.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 32.3Ų